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Compound of Interest
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Cat. No.: B150090

Introduction: The Significance of 1-Octyne in
Modern Synthesis

1-Octyne (CHs3(CH2)sC=CH) is a terminal alkyne that serves as a fundamental building block in
organic synthesis.[1] Its linear eight-carbon chain, terminating in a reactive carbon-carbon triple
bond, makes it a versatile precursor for the synthesis of complex molecules, including
pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The utility of 1-octyne in
critical reactions such as coupling, cycloaddition, hydrogenation, and polymerization
necessitates a thorough understanding of its core physical properties.[2][3]

For researchers, process chemists, and drug development professionals, precise knowledge of
properties like boiling point and density is not merely academic. These parameters are critical
for practical applications, governing everything from safe handling and storage to the design of
purification protocols (e.g., distillation) and the accurate calculation of molar quantities for
reaction stoichiometry. This guide provides a detailed examination of the boiling point and
density of 1-octyne, the theoretical principles that determine these values, and rigorous, field-
proven protocols for their experimental verification.

Core Physical Properties of 1-Octyne

The physical characteristics of 1-octyne are primarily dictated by its molecular structure. The
dominant intermolecular forces are London dispersion forces, which increase with the length of
the hydrocarbon chain.[4] The terminal alkyne's linear geometry allows for efficient molecular
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packing, leading to slightly higher boiling points compared to its alkane and alkene
counterparts of similar mass.[4][5]

Summary of Physical Data

The following table summarizes the experimentally determined boiling point and density of 1-
octyne from authoritative sources. Variations in reported values can be attributed to differences
in measurement conditions and sample purity.

Physical Property Reported Value

Conditions Source(s)

Boiling Point 125 °C Atmospheric Pressure  [6]
126.3 °C Atmospheric Pressure  [7]

127-128 °C Atmospheric Pressure  [2][8][9]

123-126 °C Atmospheric Pressure  [3]

Density 0.747 g/mL at 25 °C [21[81[9]
0.746 g/cm3 Not Specified [6]

0.75 g/cm?3 Not Specified [10][11]

0.7680 g/cm3 at 13 °C [7]

Experimental Verification of Physical Properties

To ensure reproducibility and accuracy in the laboratory, standardized methods must be

employed to determine the physical properties of a substance like 1-octyne. The following

protocols are designed to be self-validating systems, providing reliable and accurate data.

Causality in Experimental Design

» Boiling Point Determination: The boiling point is the temperature at which a liquid's vapor

pressure equals the surrounding atmospheric pressure.[12] Simple distillation is the

preferred method for a pure, volatile liquid as it directly measures the temperature of the

vapor in equilibrium with the boiling liquid. The correct placement of the thermometer is

critical; its bulb must be positioned just below the side arm of the distillation head to

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://learn.openochem.org/learn/first-semester-topics/alkynes/physical-properties-of-alkynes
https://chem.libretexts.org/Courses/Brevard_College/CHE_201%3A_Organic_Chemistry_I/03%3A_Unsaturated_Hydrocarbons/3.11%3A_Physical_Properties_of_Alkynes
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.stenutz.eu/chem/solv6.php?name=1-octyne
https://www.echemi.com/products/pid_Rock6065-1-octyne.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8778026.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/244465
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8778026.aspx
https://www.fishersci.ca/shop/products/1-octyne-98-thermo-scientific/p-7082149
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8778026.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/244465
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8778026.aspx
https://www.stenutz.eu/chem/solv6.php?name=1-octyne
https://www.gfschemicals.com/Product/1-octyne-99-percent-cas-629-05-0-item-3425-sku-54052
https://www.gfschemicals.com/Product/1-octyne-99-percent-cas-629-05-0-item-3425-sku-54051
https://www.echemi.com/products/pid_Rock6065-1-octyne.html
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

accurately measure the temperature of the vapor entering the condenser, ensuring a true
boiling point reading. Boiling chips are essential to prevent bumping and ensure smooth,
controlled boiling.

» Density Determination: Density is an intrinsic property defined as mass per unit volume. Its
value is highly sensitive to temperature, as volume expands or contracts with thermal
changes.[13][14] The pycnometer method is a highly accurate technique because it relies on
determining the mass of a liquid that fills a precise, calibrated volume at a controlled
temperature.[15] Calibrating the pycnometer with deionized water, a substance with a well-
documented density at various temperatures, provides an internal standard that validates the
accuracy of the instrument's volume.

Protocol 1: Boiling Point Determination via Simple
Distillation

This protocol details the steps for determining the boiling point of 1-octyne.
Methodology:

o Apparatus Assembly: Assemble a simple distillation apparatus in a fume hood using a round-
bottom flask, a three-way distillation head, a thermometer with an adapter, a condenser, and
a receiving flask. Ensure all glass joints are securely clamped.

o Sample Preparation: Add approximately 15-20 mL of 1-octyne to the round-bottom flask,
followed by 2-3 boiling chips.

o Thermometer Placement: Position the thermometer so that the top of the mercury bulb is
level with the bottom of the distillation head's side arm leading to the condenser.

o Heating: Begin gently heating the flask using a heating mantle.

» Data Collection: Record the temperature when the first drop of distillate is collected in the
receiving flask. Continue to monitor the temperature. For a pure substance, the temperature
should remain constant throughout the distillation.[12]

o Observation: The stable temperature observed during the collection of the bulk of the
distillate is the boiling point of 1-octyne.
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» Safety Note: 1-Octyne is a highly flammable liquid.[16] Keep away from open flames and
sparks. All heating must be performed using an explosion-proof heating mantle, and the
procedure must be conducted in a well-ventilated fume hood.

Protocol 2: Density Determination Using a Pychometer

This protocol provides a precise method for measuring the density of 1-octyne.
Methodology:

Pycnometer Preparation: Thoroughly clean a pycnometer (density bottle) with a suitable
solvent (e.g., acetone), then rinse with deionized water and dry completely.

Initial Mass: Accurately measure and record the mass of the empty, dry pycnometer.

Calibration with Water: Fill the pycnometer with deionized water and place it in a
temperature-controlled water bath set to 25.0 °C. Allow it to equilibrate for 15-20 minutes.
Ensure the pycnometer is completely full, with no air bubbles, and dry the outside.

Mass of Water: Remove the pycnometer from the bath, dry the exterior, and accurately
measure and record its mass.

Volume Calculation: Calculate the precise volume of the pycnometer using the known
density of water at 25.0 °C (0.99704 g/mL).

o Volume = (Mass of Pycnometer + Water) - (Mass of empty Pycnometer) / 0.99704 g/mL

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 1-octyne, and
repeat step 3 to allow it to equilibrate to 25.0 °C.

Mass of Sample: Repeat step 4 to measure the mass of the pycnometer filled with 1-octyne.

Density Calculation: Calculate the density of 1-octyne using the mass of the sample and the
calibrated volume of the pycnometer.

o Density = (Mass of Pycnometer + 1-Octyne) - (Mass of empty Pycnometer) / Calibrated
Volume
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Visualization of Experimental Workflow

The following diagram illustrates the logical flow for the comprehensive determination of 1-
octyne's physical properties.
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Workflow for Physical Property Determination of 1-Octyne
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Caption: Logical workflow for determining the density and boiling point of 1-octyne.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b150090?utm_src=pdf-body-img
https://www.benchchem.com/product/b150090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

The boiling point and density of 1-octyne are fundamental physical constants essential for its
effective and safe use in research and development. The accepted values for its boiling point
range from 125-128 °C, with a density of approximately 0.747 g/mL at 25 °C.[2][6][8][9] These
properties are a direct consequence of its molecular structure—specifically, its eight-carbon
chain and terminal triple bond. The experimental protocols outlined in this guide, based on
simple distillation and pycnometry, represent robust and validated methods for accurately
determining these values in a laboratory setting. For professionals in drug development and
chemical synthesis, a firm grasp of these properties and their experimental verification is
indispensable for achieving reproducible, scalable, and safe chemical transformations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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